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Compound of Interest

Compound Name: TVB-3664

Cat. No.: B10824504

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

This document provides crucial safety and logistical information for the handling of TVB-3664,
a potent and selective fatty acid synthase (FASN) inhibitor. Adherence to these procedures is
essential to ensure personnel safety and maintain the integrity of your research.

Personal Protective Equipment (PPE): Your First
Line of Defense

Given the cytotoxic potential of TVB-3664, a robust PPE protocol is mandatory. All handling of
this compound, in both solid and solution form, must be conducted within a certified chemical
fume hood or a biological safety cabinet.

Minimum PPE Requirements:

e Gloves: Double gloving with nitrile gloves is required. Change gloves immediately if
contaminated.

» Eye Protection: Chemical safety goggles are mandatory to protect against splashes.

o Lab Coat: A fully buttoned lab coat must be worn.
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» Respiratory Protection: For procedures that may generate aerosols or if handling outside of a
ventilated enclosure, a NIOSH-approved respirator is necessary.

Operational Plan: From Receipt to Use

A systematic approach to handling TVB-3664 minimizes risk and ensures the compound's
stability.

Step-by-Step Handling Protocol:
e Receiving and Storage:

o Upon receipt, inspect the container for any damage.

o Log the compound in your chemical inventory.

o Store in a cool, dry, and dark place as specified by the supplier.
o Preparation of Stock Solutions:

o All weighing and preparation of stock solutions must be performed in a chemical fume
hood.

o Use a dedicated set of spatulas and weighing papers.

o TVB-3664 is soluble in DMSO.[1] Prepare stock solutions at a concentration appropriate
for your experiments.

o Experimental Use:
o When diluting stock solutions, work within the fume hood.
o Clearly label all tubes and vials containing TVB-3664.

o Avoid skin contact and inhalation.

Emergency Procedures: Be Prepared

Accidents can happen. Immediate and appropriate action is critical.
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o Skin Contact: Immediately wash the affected area with copious amounts of soap and water.
Remove contaminated clothing.

o Eye Contact: Flush eyes with water for at least 15 minutes, holding the eyelids open. Seek
immediate medical attention.

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical
attention.

« Spill:

Evacuate the immediate area.

o

[¢]

Wear appropriate PPE, including respiratory protection.

[¢]

Cover the spill with an absorbent material.

[e]

Carefully collect the absorbed material into a sealed container for hazardous waste
disposal.

[e]

Clean the spill area with a suitable decontaminating solution.
Disposal Plan: Responsible Waste Management
All materials contaminated with TVB-3664 are considered hazardous waste.

o Solid Waste: Contaminated gloves, weighing papers, and other solid materials should be
placed in a clearly labeled hazardous waste container.

» Liquid Waste: Unused solutions and contaminated media should be collected in a designated
hazardous waste container.

o Disposal: All hazardous waste must be disposed of through your institution's Environmental
Health and Safety (EHS) office. Do not pour any TVB-3664 solutions down the drain.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative information for TVB-3664.
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Parameter Value

Source(s)

-20°C for up to 3 years; 4°C for

Storage (Solid) up to 2 years

-80°C for up to 6 months;

Storage (In Solvent)
-20°C for up to 1 month

Solubility in DMSO =94 mg/mL

Experimental Protocol Reference

For detailed in-vitro and in-vivo experimental setups, researchers can refer to established

protocols. For example, studies on various cancer cell lines have utilized TVB-3664 at
concentrations up to 1 uM for 7 days.[2] In animal models, oral gavage has been used for

administration.[2]

Visualizing the Workflow

To further clarify the handling and disposal process, the following diagram outlines the key

steps.
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Caption: Workflow for safe handling and disposal of TVB-3664.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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